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Compound of Interest

Compound Name: GNA002

Cat. No.: B15585205 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of GNA002, a potent and specific covalent inhibitor of Enhancer of Zeste

Homolog 2 (EZH2).[1][2] GNA002 binds to Cys668 within the EZH2-SET domain, leading to the

degradation of EZH2 and subsequent reduction of H3K27 trimethylation.[1][2][3] Adherence to

these protocols is crucial for ensuring the stability and activity of the compound for reliable and

reproducible experimental results.

Physicochemical and Solubility Data
A comprehensive understanding of the physicochemical properties of GNA002 is essential for

its effective use in experimental settings. The following table summarizes the key properties

and solubility data for GNA002.
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Property Value

Molecular Weight 701.89 g/mol

Appearance Light yellow to yellow oil

Purity ≥98%

Primary Solvent Dimethyl Sulfoxide (DMSO)

Solubility in DMSO Up to 100 mg/mL (158.53 mM)

In Vivo Solvents
Combinations of DMSO, PEG300, Tween-80,

Saline, Corn Oil, or SBE-β-CD

Note: The solubility of GNA002 in DMSO can be affected by moisture. It is highly

recommended to use fresh, anhydrous DMSO for the preparation of stock solutions.[4] If

precipitation is observed, gentle warming and/or sonication can be used to aid dissolution.[1]

GNA002 Signaling Pathway
GNA002 is a derivative of Gambogenic acid that acts as a specific inhibitor of EZH2, a key

component of the Polycomb Repressor Complex 2 (PRC2). By covalently binding to EZH2,

GNA002 triggers its ubiquitination and degradation, leading to a reduction in the methylation of

Histone H3 at lysine 27 (H3K27me3). This epigenetic modification is a critical repressive mark,

and its reduction by GNA002 can reactivate the expression of PRC2-silenced tumor

suppressor genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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